Cas no 15930-84-4 (Phosphoric acid,monomethyl mono(3-methyl-4-nitrophenyl) ester)

Phosphoric acid,monomethyl mono(3-methyl-4-nitrophenyl) ester structure
15930-84-4 structure
Product Name:Phosphoric acid,monomethyl mono(3-methyl-4-nitrophenyl) ester
CAS No:15930-84-4
MF:C8H10NO6P
MW:247.1418633461
CID:181820
PubChem ID:167496
Update Time:2025-04-19

Phosphoric acid,monomethyl mono(3-methyl-4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,monomethyl mono(3-methyl-4-nitrophenyl) ester
    • Demethylfenitrooxon
    • Desmethylsumioxon
    • DTXSID90936086
    • Demethyl sumioxon
    • Desmethylfenitrooxon
    • methyl 3-methyl-4-nitrophenyl hydrogen phosphate
    • 15930-84-4
    • Phosphoric acid, monomethyl mono(4-nitro-m-tolyl) ester
    • Phosphoric acid, monomethyl mono(3-methyl-4-nitrophenyl) ester
    • O-methyl O-hydrogen O-(3-methyl-4-nitro-phenyl) phosphate
    • Inchi: 1S/C8H10NO6P/c1-6-5-7(15-16(12,13)14-2)3-4-8(6)9(10)11/h3-5H,1-2H3,(H,12,13)
    • InChI Key: PFGNIZHUAOEYKD-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(OC)OC1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 247.0246
  • Monoisotopic Mass: 247.02457404g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 98.9

Phosphoric acid,monomethyl mono(3-methyl-4-nitrophenyl) ester Related Literature

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd